Cas no 89124-45-8 (Acetic acid, 2-sulfo-,1-ethyl ester)

• Product Name: Acetic acid, 2-sulfo-,1-ethyl ester
• CAS No: 89124-45-8
• MF: C₄H₈O₅S
• MW: 168.168320655823
• CID: 711076
• PubChem ID: 12216623
• Update Time: 2025-04-19

Acetic acid, 2-sulfo-,1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-sulfo-,1-ethyl ester
• 2-ethoxy-2-oxoethanesulfonic acid
• SULFO-ACETIC ACID ETHYL ESTER
• (ethoxycarbonyl)methanesulfonic acid
• acetic acid ethylester sulfonic acid
• Aceticacid,sulfo-,1-ethyl ester (7CI,9CI)
• Aethoxycarbonyl-methansulfonsaeure
• Essigsaeure-aethylester-sulfonsaeure
• ethyl sulfoacetate
• Sulfoessigsaeure-aethylester

• Inchi： 1S/C4H8O5S/c1-2-9-4(5)3-10(6,7)8/h2-3H2,1H3,(H,6,7,8)
• InChI Key： YVPPWLBQPPBIGX-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(=O)(=O)O

Computed Properties

• Exact Mass: 168.00900
• Monoisotopic Mass: 168.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 89.05000
• LogP: 0.51810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids